Cas no 2135331-36-9 (3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine)
3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-BROMO-6-CHLORO-5-IODO-1-((2-(TRIMETHYLSILYL)ETHOXY)METHYL)-1H-PYRAZOLO[4,3-B]PYRIDINE
- 3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine
-
- Inchi: 1S/C12H16BrClIN3OSi/c1-20(2,3)5-4-19-7-18-9-6-8(14)12(15)16-10(9)11(13)17-18/h6H,4-5,7H2,1-3H3
- InChI Key: ILGNMWNUSQPTJJ-UHFFFAOYSA-N
- SMILES: IC1C(=CC2=C(C(=NN2COCC[Si](C)(C)C)Br)N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 336
- Topological Polar Surface Area: 39.9
3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0183-1g |
3-bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-b]pyridine |
2135331-36-9 | 95% | 1g |
$1329 | 2023-09-07 |
3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine
3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine: A Comprehensive Overview
3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine is a highly specialized organic compound with the CAS registry number 2135331-36-9. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a pyrazolo[4,3-b]pyridine core, which is a fused bicyclic system combining a pyrazole ring and a pyridine ring. The substituents attached to this core include bromine at position 3, chlorine at position 6, iodine at position 5, and a (2-(trimethylsilyl)ethoxy)methyl group at position 1. These substituents contribute to the compound's chemical reactivity, stability, and potential biological activity.
The synthesis of this compound involves a series of intricate organic reactions. The use of trimethylsilyl (TMS) protecting groups is particularly notable in its preparation. TMS groups are commonly employed in organic synthesis to protect hydroxyl or ether functionalities during reaction sequences. In this case, the (2-(trimethylsilyl)ethoxy)methyl group serves as a protective moiety that can be selectively removed under specific conditions to reveal the underlying hydroxyl group. This level of functional group control is essential in the construction of complex molecules with precise stereochemistry and regioselectivity.
Recent studies have highlighted the potential of pyrazolopyridines as scaffolds for drug discovery. The presence of multiple halogen atoms (bromine, chlorine, and iodine) in this compound suggests its utility in halogenation reactions or as a precursor for radiopharmaceuticals. Additionally, the iodine substituent at position 5 could play a role in radioimaging applications due to its ability to undergo radioactive substitution reactions. The combination of these halogens with the TMS ether group creates a versatile platform for further chemical modifications.
In terms of biological activity, pyrazolopyridines have been reported to exhibit various pharmacological properties. For instance, they have shown potential as kinase inhibitors, which are critical targets in cancer therapy. The bromine and chlorine substituents could enhance the compound's binding affinity to specific protein targets by introducing electron-withdrawing effects and increasing molecular rigidity. Furthermore, the iodine atom may contribute to the compound's solubility and permeability properties, which are essential for drug delivery.
The use of silyl protecting groups like TMS is also significant in modern organic synthesis. These groups are widely used due to their stability under harsh reaction conditions and their ability to be selectively removed under mild conditions. In this compound, the TMS group ensures that the hydroxyl functionality remains intact during synthesis steps that might otherwise lead to unwanted side reactions. This level of control is crucial when assembling complex molecules with multiple functional groups.
From an analytical standpoint, the presence of multiple halogens in this compound makes it an interesting candidate for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry can provide valuable insights into the compound's structure and stability. For example, iodine's distinct NMR signals can help confirm its position on the aromatic ring, while mass spectrometry can reveal information about the molecular weight and fragmentation patterns.
In conclusion, 3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine represents a sophisticated example of modern organic chemistry. Its unique structure combines multiple functional groups that offer both synthetic versatility and potential biological activity. As research continues to explore new applications for pyrazolopyridines and related compounds, this molecule stands out as a promising candidate for further investigation in drug discovery and materials science.
2135331-36-9 (3-Bromo-6-chloro-5-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[4,3-B]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)